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Introduction

Elomotecan (formerly known as BN-80927) is a potent, semi-synthetic inhibitor of both
topoisomerase | and topoisomerase ll, placing it in a unique class of dual-targeting anticancer
agents.[1][2] As a derivative of the natural product camptothecin, Elomotecan belongs to the
homocamptothecin family, characterized by a seven-membered lactone ring which contributes
to its enhanced stability and potent cytotoxic activity against a broad range of tumor cell lines.
[2] This technical guide provides an in-depth overview of Elomotecan's chemical structure,
physicochemical properties, mechanism of action, and key experimental protocols relevant to
its preclinical evaluation.

Chemical Structure and Identification

Elomotecan is a complex heterocyclic molecule with the systematic IUPAC name (5R)-9-
Chloro-5-ethyl-5-hydroxy-10-methyl-12-((4-methylpiperidin-1-yl)methyl)-1,4,5,13-tetrahydro-
3H,15H-oxepino[3',4":6,7]indolizino[1,2-b]quinoline-3,15-dione.[3]

Table 1: Chemical Identifiers for Elomotecan
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Identifier Value

Chemical Formula C29H32CIN304[3]

(5R)-9-Chloro-5-ethyl-5-hydroxy-10-methyl-12-
((4-methylpiperidin-1-yl)methyl)-1,4,5,13-

IUPAC Name tetrahydro-3H,15H-
oxepino[3',4":6,7]indolizino[1,2-b]quinoline-3,15-
dione[3]

CAS Number 220998-10-7[3]

Synonyms BN-80927, BN80927[2]

Physicochemical Properties

A comprehensive understanding of Elomotecan's physicochemical properties is crucial for its
development as a therapeutic agent. While experimental data for some properties are not
readily available in the public domain, calculated values provide valuable insights.

Table 2: Physicochemical Properties of Elomotecan

Property Value Source
Molecular Weight 522.04 g/mol [2]
Boiling Point (calculated) 821.3+65.0 °C

Density (calculated) 1.4 +0.1 g/cm3

XLogP3 (calculated) 2.8 [3]
Solubility Poorly soluble in water

Melting Point Not available

pKa Not available

Mechanism of Action and Signaling Pathway
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Elomotecan exerts its cytotoxic effects by inhibiting the nuclear enzymes topoisomerase |
(Topo 1) and topoisomerase Il (Topo I1).[1][4] These enzymes are critical for relieving torsional
stress in DNA during replication, transcription, and other cellular processes.

o Topoisomerase | Inhibition: Elomotecan binds to the Topo I-DNA complex, stabilizing it and
preventing the re-ligation of the single-strand breaks created by the enzyme. This leads to an
accumulation of single-strand breaks, which are converted into lethal double-strand breaks
when the replication fork collides with the trapped complex.

» Topoisomerase Il Inhibition: Similarly, Elomotecan interferes with the catalytic cycle of Topo
I, leading to the accumulation of double-strand DNA breaks.

The resulting DNA damage triggers a cascade of downstream signaling events, culminating in
cell cycle arrest and apoptosis (programmed cell death).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1593514?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/9533544/
https://pubmed.ncbi.nlm.nih.gov/9533544/
https://www.medkoo.com/products/5445
https://pubchem.ncbi.nlm.nih.gov/compound/Elomotecan
https://www.medchemexpress.com/elomotecan-hydrochloride.html
https://www.benchchem.com/product/b1593514#elomotecan-chemical-structure-and-properties
https://www.benchchem.com/product/b1593514#elomotecan-chemical-structure-and-properties
https://www.benchchem.com/product/b1593514#elomotecan-chemical-structure-and-properties
https://www.benchchem.com/product/b1593514#elomotecan-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1593514?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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